Cas no 515815-38-0 (Benzenepropanoic acid, 4-hydroxy-3,5-bis(1-methylethyl)-)
515815-38-0 structure
Product Name:Benzenepropanoic acid, 4-hydroxy-3,5-bis(1-methylethyl)-
CAS No:515815-38-0
MF:C15H22O3
MW:250.333384990692
CID:1571813
Update Time:2024-08-24
Benzenepropanoic acid, 4-hydroxy-3,5-bis(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, 4-hydroxy-3,5-bis(1-methylethyl)-
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- Inchi: 1S/C15H22O3/c1-9(2)12-7-11(5-6-14(16)17)8-13(10(3)4)15(12)18/h7-10,18H,5-6H2,1-4H3,(H,16,17)
- InChI Key: SHZKJFVJRYMJGN-UHFFFAOYSA-N
- SMILES: C1(CCC(O)=O)=CC(C(C)C)=C(O)C(C(C)C)=C1
Computed Properties
- Exact Mass: 250.15696
Experimental Properties
- Density: 1.079±0.06 g/cm3(Predicted)
- Boiling Point: 377.3±37.0 °C(Predicted)
- PSA: 57.53
- pka: 4.78±0.10(Predicted)
Benzenepropanoic acid, 4-hydroxy-3,5-bis(1-methylethyl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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